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Compound of Interest

Compound Name: Aclimostat

Cat. No.: B605151 Get Quote

Aclimostat Technical Support Center
This technical support center provides essential information for researchers, scientists, and

drug development professionals working with Aclimostat (ZGN-1061). Below you will find

frequently asked questions (FAQs) and troubleshooting guidance for the handling, use, and

disposal of this compound.

General Information & Compound Properties
Q: What is Aclimostat?
A: Aclimostat, also known as ZGN-1061, is an investigational small molecule drug that

functions as a methionine aminopeptidase 2 (MetAP2) inhibitor.[1][2] It has been primarily

studied for its potential therapeutic effects in treating obesity and type 2 diabetes.[1][2][3]

Although initially explored as anti-angiogenic agents for cancer therapy, MetAP2 inhibitors were

found to induce significant and sustained weight loss.[3][4]

Q: What are the chemical properties of Aclimostat?
A: The key chemical properties of Aclimostat are summarized in the table below.
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Property Value

Synonyms ZGN-1061, 2082752-83-6

Molecular Formula C₂₆H₄₂N₂O₆

Molecular Weight 478.6 g/mol

IUPAC Name

[(3R,4S,5S,6R)-5-methoxy-4-[(2R,3R)-2-methyl-

3-(3-methylbut-2-enyl)oxiran-2-yl]-1-

oxaspiro[2.5]octan-6-yl] 3-(2-morpholin-4-

ylethyl)azetidine-1-carboxylate

(Data sourced from PubChem CID 126573394)[1]

Handling, Storage, and Safety
Q: How should I handle Aclimostat in the lab?
A: As Aclimostat is an investigational compound, a specific Safety Data Sheet (SDS) is not

publicly available. Therefore, it should be handled with care, following standard laboratory

procedures for potentially hazardous chemicals. Always use personal protective equipment

(PPE), including safety goggles, gloves, and a lab coat.[5] Handling should occur in a well-

ventilated area or a chemical fume hood to avoid inhalation of any dust or aerosols.[5][6]

Q: What are the recommended storage conditions for
Aclimostat?
A: Specific stability data for Aclimostat is not available. However, for most research

compounds of this nature, it is recommended to store the solid form in a tightly sealed

container in a dry, cool, and well-ventilated place, protected from light. For long-term storage,

keeping it refrigerated (2-8°C) or frozen is a common practice.

Q: What should I do in case of accidental exposure?
A: In the event of accidental exposure, follow these general safety protocols:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing

contact lenses if present. Seek medical attention.[5]
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Skin Contact: Wash the affected area thoroughly with soap and water. Remove

contaminated clothing. If irritation persists, seek medical attention.[5]

Inhalation: Move to fresh air. If breathing is difficult, provide respiratory support and seek

immediate medical attention.[5]

Ingestion: Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical

attention.[5]

Experimental Protocols: Stock Solution Preparation
Q: How do I prepare a stock solution of Aclimostat?
A: Since the solubility of Aclimostat in various solvents is not publicly documented, you may

need to perform solubility tests in common laboratory solvents like DMSO, Ethanol, or DMF. A

general starting protocol is as follows:

Weighing: Accurately weigh the desired amount of Aclimostat powder using a calibrated

analytical balance in a chemical fume hood.

Solvent Addition: Add the desired volume of the chosen solvent (e.g., DMSO) to the vial

containing the Aclimostat powder.

Dissolving: Vortex or sonicate the mixture gently until the solid is completely dissolved.

Gentle warming may be applied if necessary, but monitor for any signs of degradation.

Sterilization (Optional): If for use in cell culture, filter-sterilize the stock solution through a

0.22 µm syringe filter compatible with the solvent used.

Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw

cycles. Store aliquots at -20°C or -80°C for long-term use.
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Caption: Experimental workflow for Aclimostat stock solution preparation.

Mechanism of Action
Q: What is the mechanism of action for Aclimostat?
A: Aclimostat is an inhibitor of Methionine Aminopeptidase 2 (MetAP2).[1][2] MetAP2 is an

enzyme that removes the N-terminal methionine from newly synthesized proteins, a crucial

step for protein maturation and function.[1][2][7] By irreversibly binding to and inhibiting

MetAP2, Aclimostat disrupts these processes, primarily affecting proliferating cells like

endothelial cells.[3][8]
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Q: How does MetAP2 inhibition lead to weight loss?
A: The anti-obesity effect of MetAP2 inhibitors is multifactorial and not completely understood.

The proposed mechanisms include:

Anti-Angiogenesis: Inhibition of MetAP2 restricts the growth of new blood vessels

(angiogenesis) in adipose tissue, which is necessary for fat tissue expansion.[3]

Metabolic Regulation: MetAP2 inhibition has been shown to suppress the activity of key

signaling molecules like ERK1/2.[3] This leads to the downstream suppression of Sterol

Regulatory Element-Binding Protein (SREBP) activity, resulting in reduced synthesis of lipids

and cholesterol.[2][3]

Appetite and Energy Expenditure: Studies suggest that MetAP2 inhibitors can reduce food

intake (hyperphagia) and may act on central pathways in the hypothalamus that regulate

appetite and satiety.[4][6]
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Caption: Proposed signaling pathway for Aclimostat's anti-obesity effects.

Troubleshooting Guide
Q: My experimental results are inconsistent. What could
be the cause?
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A: Inconsistent results can stem from several factors. Common issues include compound

precipitation in media, degradation of the stock solution, or variability in cell-based assays.

Ensure your stock solution is fully dissolved and consider making fresh dilutions for each

experiment from a frozen aliquot.

Q: The compound seems to have low potency or no
effect in my assay.
A: This could be due to several reasons:

Solubility: The compound may have precipitated out of your assay medium. Check for visible

precipitate under a microscope. You may need to use a lower concentration or add a

solubilizing agent.

Stability: The compound may be unstable in your experimental conditions (e.g., temperature,

pH, light exposure).

Mechanism: The targeted MetAP2 pathway may not be critical in your specific experimental

model or cell line.
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Caption: Logical workflow for troubleshooting common experimental issues.
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Q: How should I dispose of Aclimostat and related
waste?
A: Unused Aclimostat and materials contaminated with it should be treated as hazardous

chemical waste.

Solid Waste: Dispose of contaminated items (e.g., gloves, pipette tips, vials) in a designated

hazardous waste container.

Liquid Waste: Collect all liquid waste containing Aclimostat in a clearly labeled, sealed

waste container.

Disposal Method: Do not dispose of Aclimostat down the drain or in regular trash.[6] All

waste must be disposed of in accordance with local, state, and federal regulations for

hazardous waste.[9] Contact your institution's Environmental Health and Safety (EH&S)

department for specific procedures.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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